Cas no 6940-89-2 (Pyridine,4-(2,4-dimethylpentyl)-)

• Product Name: Pyridine,4-(2,4-dimethylpentyl)-
• CAS No: 6940-89-2
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 526723
• PubChem ID: 246852
• Update Time: 2025-04-19

Pyridine,4-(2,4-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(2,4-dimethylpentyl)-
• 4-(2,4-dimethylpentyl)pyridine
• AC1L6IZW
• AC1Q4WTQ
• AR-1F5735
• CTK5C9731
• NSC60413
• NSC-60413
• DTXSID60289354
• 6940-89-2

• Inchi： 1S/C12H19N/c1-10(2)8-11(3)9-12-4-6-13-7-5-12/h4-7,10-11H,8-9H2,1-3H3
• InChI Key： DFUPBDMTOFSPOY-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CC(C)CC(C)C

Computed Properties

• Exact Mass: 177.15200
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.30630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives